Cas no 874-45-3 (Benzothiazole,2-methyl-, hydrobromide (1:1))

• Product Name: Benzothiazole,2-methyl-, hydrobromide (1:1)
• CAS No: 874-45-3
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 707293
• PubChem ID: 16237421
• Update Time: 2025-04-19

Benzothiazole,2-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-methyl-, hydrobromide (1:1)
• Benzothiazole, 2-methyl-, hydrobromide (8CI,9CI)
• IWNZVYDXOXGHBW-UHFFFAOYSA-N
• 2-methylbenzothiazolium bromide
• SCHEMBL887893
• 874-45-3
• AKOS027418253
• 2-Methyl-1,3-benzothiazol-3-ium bromide

• Inchi： 1S/C8H7NS.BrH/c1-6-9-7-4-2-3-5-8(7)10-6;/h2-5H,1H3;1H
• InChI Key： IWNZVYDXOXGHBW-UHFFFAOYSA-N
• SMILES： [Br-].S1C(C)=[NH+]C2C=CC=CC1=2

Computed Properties

• Exact Mass: 149.03
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Color/Form: Colorless oily
• Density: 1.173
• Boiling Point: 238℃
• Flash Point: 102℃
• Refractive Index: 1.617
• LogP: 3.56280

Benzothiazole,2-methyl-, hydrobromide (1:1) Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.